Cas no 1340213-90-2 (1-(2,2,2-Trifluoroethyl)pyrimidine-2,4(1H,3H)-dione)

• Product Name: 1-(2,2,2-Trifluoroethyl)pyrimidine-2,4(1H,3H)-dione
• CAS No: 1340213-90-2
• MF: C₆H₅F₃N₂O₂
• MW: 194.111311674118
• CID: 5043105
• PubChem ID: 63812371
• Update Time: 2026-02-28

1-(2,2,2-Trifluoroethyl)pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties

Names and Identifiers

• 1-(2,2,2-trifluoroethyl)pyrimidine-2,4(1H,3H)-dione
• 1-(2,2,2-trifluoroethyl)pyrimidine-2,4-dione
• starbld0035694
• AKOS013124873
• 1340213-90-2
• F77329
• BS-47072
• SCHEMBL21803323
• CS-0120316
• F2185-1041
• 1-(2,2,2-trifluoroethyl)-3H-pyrimidine-2,4-dione
• MFCD18889065
• IIQJAWAGVULOHQ-UHFFFAOYSA-N
• 1-(2,2,2-Trifluoroethyl)pyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C6H5F3N2O2/c7-6(8,9)3-11-2-1-4(12)10-5(11)13/h1-2H,3H2,(H,10,12,13)
• InChI Key： IIQJAWAGVULOHQ-UHFFFAOYSA-N
• SMILES： FC(CN1C=CC(NC1=O)=O)(F)F

Computed Properties

• Exact Mass: 194.03031189g/mol
• Monoisotopic Mass: 194.03031189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 49.4